Cas no 100618-40-4 (N-Phenylglycine Isopentyl Ester)

• Product Name: N-Phenylglycine Isopentyl Ester
• CAS No: 100618-40-4
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 2867135
• Update Time: 2025-08-04

N-Phenylglycine Isopentyl Ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-phenyl-, isopentyl ester (6CI)
• N-Phenylglycine Isopentyl Ester

• Inchi： 1S/C13H19NO2/c1-11(2)8-9-16-13(15)10-14-12-6-4-3-5-7-12/h3-7,11,14H,8-10H2,1-2H3
• InChI Key： YCSWUDGPDNJADE-UHFFFAOYSA-N
• SMILES： C(OCCC(C)C)(=O)CNC1=CC=CC=C1

Additional information on N-Phenylglycine Isopentyl Ester

N-Phenylglycine Isopentyl Ester: A Comprehensive Overview

The compound with CAS No. 100618-40-4, commonly referred to as N-Phenylglycine Isopentyl Ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and latest research findings related to N-Phenylglycine Isopentyl Ester.

N-Phenylglycine Isopentyl Ester is an ester derivative of N-phenylglycine, a naturally occurring amino acid with a phenyl group attached to the nitrogen atom. The isopentyl group adds a branched alkyl chain to the molecule, enhancing its hydrophobicity and potentially influencing its pharmacokinetic properties. The compound's structure consists of a central glycine backbone, with a phenyl group on one end and an isopentyl ester on the other. This configuration makes it a versatile molecule for both academic research and industrial applications.

Recent studies have explored the synthesis of N-Phenylglycine Isopentyl Ester using various methodologies. One notable approach involves the esterification of N-phenylglycine with isopentanol under acidic or enzymatic conditions. Researchers have optimized reaction conditions to achieve high yields and purity levels, making this compound more accessible for large-scale production. The synthesis process has also been studied for its environmental impact, with efforts directed toward developing greener and more sustainable synthetic routes.

The biological activities of N-Phenylglycine Isopentyl Ester have been a focal point of recent research. Studies indicate that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a promising candidate for pharmaceutical applications. Additionally, its ability to modulate cellular signaling pathways has been investigated, suggesting its role in treating conditions such as neurodegenerative diseases and inflammatory disorders.

In terms of industrial applications, N-Phenylglycine Isopentyl Ester has found use in the fragrance and flavor industries due to its pleasant aroma profile. Its stability under various storage conditions and compatibility with different formulations make it a valuable ingredient in personal care products and food additives.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of N-Phenylglycine Isopentyl Ester with greater accuracy. Molecular docking studies have revealed potential binding sites on target proteins, providing insights into its mechanism of action. Furthermore, in vivo studies have demonstrated its bioavailability and metabolic pathways, paving the way for its development as a therapeutic agent.

In conclusion, N-Phenylglycine Isopentyl Ester (CAS No. 100618-40-4) is a multifaceted compound with diverse applications across various fields. Its unique chemical structure, coupled with recent research findings, positions it as a valuable molecule for both academic exploration and industrial utilization. As ongoing studies continue to uncover its potential, this compound is poised to play an increasingly significant role in advancing scientific knowledge and practical innovations.